82-49-5

1-Anthraquinonesulfonic acid

In Stock

• CAS RN:
• 82-49-5

• Formula:
• C14H8O5S

• InChI:
• InChI=1S/C14H8O5S/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19/h1-7H,(H,17,18,19)

• InChIKey:
• JAJIPIAHCFBEPI-UHFFFAOYSA-N

• 1-Anthraquinonesulfonic acid, also known as 1-Anthraquinonesulfonic acid, is a useful research compound. Its molecular formula is C14H8O5S and its molecular weight is 288.28 g/mol. The purity is usually 95%.

Tridodecyl phosphate

• CAS RN:
• 682-49-5

• Formula:
• C36H75O4P

• InChI:
• InChI=1S/C36H75O4P/c1-4-7-10-13-16-19-22-25-28-31-34-38-41(37,39-35-32-29-26-23-20-17-14-11-8-5-2)40-36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3

• InChIKey:
• OHRVKCZTBPSUIK-UHFFFAOYSA-N

• Tridodecyl phosphate is a useful research compound. Its molecular formula is C36H75O4P and its molecular weight is 603 g/mol. The purity is usually 95%.

trans-Doisynolic acid

• CAS RN:
• 482-49-5

• Formula:
• C18H24O3

• InChI:
• InChI=1S/C18H24O3/c1-3-16-15-6-4-11-10-12(19)5-7-13(11)14(15)8-9-18(16,2)17(20)21/h5,7,10,14-16,19H,3-4,6,8-9H2,1-2H3,(H,20,21)/t14-,15-,16+,18+/m1/s1

• InChIKey:
• GEGYYIFBFKSCPK-CBZIJGRNSA-N

• Trans-Doisynolic acid, also known as Trans-Doisynolic acid, is a useful research compound. Its molecular formula is C18H24O3 and its molecular weight is 288.4 g/mol. The purity is usually 95%.

7-Quinolinemethanol

In Stock

• CAS RN:
• 39982-49-5

• Formula:
• C10H9NO

• InChI:
• InChI=1S/C10H9NO/c12-7-8-3-4-9-2-1-5-11-10(9)6-8/h1-6,12H,7H2

• InChIKey:
• RDBBFCMDRBOXIG-UHFFFAOYSA-N

• 7-Quinolinemethanol is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.

2-Butyl-1H-imidazole-4-carbaldehyde

In Stock

• CAS RN:
• 68282-49-5

• Formula:
• C8H12N2O

• InChI:
• InChI=1S/C8H12N2O/c1-2-3-4-8-9-5-7(6-11)10-8/h5-6H,2-4H2,1H3,(H,9,10)

• InChIKey:
• PTHGVOCFAZSNNA-UHFFFAOYSA-N

• 2-Butyl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.

8-((2-hydroxyethyl)thio)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 330182-49-5

• Formula:
• C17H20N4O3S

• InChI:
• InChI=1S/C17H20N4O3S/c1-20-14-13(15(23)19-16(20)24)21(17(18-14)25-11-10-22)9-5-8-12-6-3-2-4-7-12/h2-4,6-7,22H,5,8-11H2,1H3,(H,19,23,24)

• InChIKey:
• YQOYJLBQLZVACX-UHFFFAOYSA-N

• 8-((2-hydroxyethyl)thio)-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.

5-Amino-7-chloro-1H-indazole, 97%

In Stock

• CAS RN:
• 864082-49-5

• Formula:
• C7H6ClN3

• InChI:
• InChI=1S/C7H6ClN3/c8-6-2-5(9)1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11)

• InChIKey:
• GHGUYDCYHYGXJB-UHFFFAOYSA-N

• 5-Amino-7-chloro-1H-indazole, 97% is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.

Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-2-methyl-4-oxochromen-7-yloxy)acetate

In Stock

• CAS RN:
• 301682-49-5

• Formula:
• C23H21NO5S

• InChI:
• InChI=1S/C23H21NO5S/c1-4-14-10-15-18(11-17(14)28-12-20(25)27-5-2)29-13(3)21(22(15)26)23-24-16-8-6-7-9-19(16)30-23/h6-11H,4-5,12H2,1-3H3

• InChIKey:
• RLCFLBWSOQCSPB-UHFFFAOYSA-N

• Ethyl 2-(3-benzothiazol-2-yl-6-ethyl-2-methyl-4-oxochromen-7-yloxy)acetate is a useful research compound. Its molecular formula is C23H21NO5S and its molecular weight is 423.48. The purity is usually 95%.

N-(3-(5-(o-tolyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-49-5

• Formula:
• C24H25N3O4S2

• InChI:
• InChI=1S/C24H25N3O4S2/c1-17-11-13-21(14-12-17)33(30,31)27-24(22-10-5-4-7-18(22)2)16-23(25-27)19-8-6-9-20(15-19)26-32(3,28)29/h4-15,24,26H,16H2,1-3H3

• InChIKey:
• GHHDPALCPILRKQ-UHFFFAOYSA-N

• N-(3-(5-(o-tolyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O4S2 and its molecular weight is 483.6. The purity is usually 95%.

2-[6-(4-Ethylphenyl)pyridazin-3-yl]sulfanyl-1-piperidin-1-ylethanone

In Stock

• CAS RN:
• 893982-49-5

• Formula:
• C19H23N3OS

• InChI:
• InChI=1S/C19H23N3OS/c1-2-15-6-8-16(9-7-15)17-10-11-18(21-20-17)24-14-19(23)22-12-4-3-5-13-22/h6-11H,2-5,12-14H2,1H3

• InChIKey:
• LVJXYYBCTCVHRQ-UHFFFAOYSA-N

• 2-[6-(4-Ethylphenyl)pyridazin-3-yl]sulfanyl-1-piperidin-1-ylethanone is a useful research compound. Its molecular formula is C19H23N3OS and its molecular weight is 341.47. The purity is usually 95%.

2-Carboethoxy-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-49-5

• Formula:
• C21H23NO3S

• InChI:
• InChI=1S/C21H23NO3S/c1-2-25-21(24)19-6-4-3-5-18(19)20(23)17-9-7-16(8-10-17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3

• InChIKey:
• WZBXHPUVVQVIBG-UHFFFAOYSA-N

• 2-Carboethoxy-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C21H23NO3S and its molecular weight is 369.5 g/mol. The purity is usually 95%.

Methanandamide

In Stock

• CAS RN:
• 157182-49-5

• Formula:
• C23H39NO2

• InChI:
• InChI=1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23(26)24-22(2)21-25/h7-8,10-11,13-14,16-17,22,25H,3-6,9,12,15,18-21H2,1-2H3,(H,24,26)/t22-/m1/s1

• InChIKey:
• SQKRUBZPTNJQEM-FQPARAGTSA-N

• R-1 methanandamide is a potent cannabinoid (CB) receptor 1 agonist in the methanandamide series. It is selective for CB1 over CB2 receptors with Ki values ranging from 17.9 to 28.3 and 815 to 868 nM, respectively. R-1 methanandamide is more potent than arachidonoyl ethanolamide (AEA; ). In addition, R-1 methanandamide is more resistant than AEA to hydrolytic inactivation by fatty acid amide hydrolase (FAAH).
  R-1 methanandamide is the most potent CB1 receptor agonist in the methanandamide series. It has a Ki value of 20 nM for the CB1 receptor, which is four-fold lower than that of arachidonoyl ethanolamide (AEA) (Ki =78 nM). In addition, R-1 methanandamide is more resistant than AEA to hydrolytic inactivation by fatty acid amide hydrolase. The Ki value for binding to the CB2 receptor from mouse spleen is 815 nM.
  

Heliquinomycin

In Stock

• CAS RN:
• 178182-49-5

• Formula:
• C33H30O17

• InChI:
• InChI=1S/C33H30O17/c1-10-23(36)15(44-3)9-18(46-10)48-30-22-25(38)20-13(34)8-14(43-2)24(37)21(20)27(40)29(22)50-33(30)17(35)7-12-5-11-6-16(31(41)45-4)47-32(42)19(11)26(39)28(12)49-33/h5-6,8,10,15,17-18,23,30,35-36,38-40H,7,9H2,1-4H3/t10?,15?,17-,18?,23?,30-,33-/m1/s1

• InChIKey:
• MLFZQFHGXSVTGX-VJANPNJTSA-N

• Antibiotic agent. DNA helicase inhibitor (IC50 values are 4.3 and 2.5 μM for DNA helicase B and MCM4/6/7 helicase respectively). Inhibits DNA replication (IC50 values are 1 - 4 μM). Weak topoisomerase I and II inhibitor. Inhibits DNA and RNA synthesis. Does not inhibit protein synthesis. Induces G2/M cell cycle arrest. Shows antibacterial effects. Inhibits cancer cell line growth (IC50 values are 1.4 - 4 μM).
  Heliquinomycin is a bacterial metabolite originally isolated from Streptomyces that has diverse biological activities. It is active against a variety of Gram-positive bacteria, including strains of B. anthracis, B. subtilis, and methicillin-sensitive or -resistant S. aureus (MICs = <0.05-0.39 µg/ml). Heliquinomycin inhibits the activity of DNA helicase with a Ki value of 6.8 µM. It reduces the growth of L1210 leukemia, B16 melanoma, and FS-3 fibrosarcoma cells (I...

2-Fluoro-4-morpholinoaniline hydrochloride

In Stock

• CAS RN:
• 1187582-49-5

• Formula:
• C10H14ClFN2O

• InChI:
• InChI=1S/C10H13FN2O.ClH/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13;/h1-2,7H,3-6,12H2;1H

• InChIKey:
• JBXANJJLTOFWCA-UHFFFAOYSA-N

• 2-Fluoro-4-morpholinoaniline hydrochloride is a useful research compound. Its molecular formula is C10H14ClFN2O and its molecular weight is 232.68 g/mol. The purity is usually 95%.

3-(Methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine

In Stock

• CAS RN:
• 1807982-49-5

• Formula:
• C12H16ClN3O3S

• InChI:
• InChI=1S/C12H15N3O3S/c1-19(16,17)8-7-10(13)12-14-11(15-18-12)9-5-3-2-4-6-9/h2-6,10H,7-8,13H2,1H3

• InChIKey:
• OJXDFUDPTVHAEI-UHFFFAOYSA-N

• 3-(Methylsulfonyl)-1-(3-phenyl-1,2,4-oxadiazol-5-yl)propan-1-amine is a useful research compound. Its molecular formula is C12H16ClN3O3S and its molecular weight is 317.79. The purity is usually 95%.

2-(Benzyloxy)-5-bromo-4-methylbenzaldehyde

In Stock

• CAS RN:
• 1823782-49-5

• Formula:
• C15H13BrO2

• InChI:
• InChI=1S/C15H13BrO2/c1-11-7-15(13(9-17)8-14(11)16)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3

• InChIKey:
• UNCJIGFMRBIYNQ-UHFFFAOYSA-N

• 2-(Benzyloxy)-5-bromo-4-methylbenzaldehyde is a useful research compound. Its molecular formula is C15H13BrO2 and its molecular weight is 305.17 g/mol. The purity is usually 95%.

[(4-Bromophenyl)methyl](pentan-3-yl)amine

In Stock

• CAS RN:
• 1019482-49-5

• Formula:
• C12H18BrN

• InChI:
• InChI=1S/C12H18BrN/c1-3-12(4-2)14-9-10-5-7-11(13)8-6-10/h5-8,12,14H,3-4,9H2,1-2H3

• InChIKey:
• GMROMHXDXGBXQR-UHFFFAOYSA-N

• [(4-Bromophenyl)methyl](pentan-3-yl)amine is a useful research compound. Its molecular formula is C12H18BrN and its molecular weight is 256.18 g/mol. The purity is usually 95%.

Ethyl 2-(((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)difluoromethyl)thio)acetate

In Stock

• CAS RN:
• 1823182-49-5

• Formula:
• C12H9ClF5N3O2S

• InChI:
• InChI=1S/C12H9ClF5N3O2S/c1-2-23-8(22)5-24-12(17,18)10-20-19-9-7(13)3-6(4-21(9)10)11(14,15)16/h3-4H,2,5H2,1H3

• InChIKey:
• NKUDJGSRVMNJPV-UHFFFAOYSA-N

• Ethyl 2-(((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)difluoromethyl)thio)acetate is a useful research compound. Its molecular formula is C12H9ClF5N3O2S and its molecular weight is 389.73 g/mol. The purity is usually 95%.

5-Chloro-2-(difluoromethyl)-3-methyl-1-benzofuran-7-carboxylic acid

Usually In Stock

• CAS RN:
• 2248282-49-5

• Formula:
• C11H7ClF2O3

• InChI:
• InChI=1S/C11H7ClF2O3/c1-4-6-2-5(12)3-7(11(15)16)9(6)17-8(4)10(13)14/h2-3,10H,1H3,(H,15,16)

• InChIKey:
• HZMDNORUESUIHJ-UHFFFAOYSA-N

• 5-Chloro-2-(difluoromethyl)-3-methyl-1-benzofuran-7-carboxylic acid is a useful research compound. Its molecular formula is C11H7ClF2O3 and its molecular weight is 260.62. The purity is usually 95%.